1-(4-Methyl-1,3-thiazol-2-yl)pentan-2-one

• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol
• IUPAC Name: 1-(4-methyl-1,3-thiazol-2-yl)pentan-2-one
• InChI: InChI=1S/C9H13NOS/c1-3-4-8(11)5-9-10-7(2)6-12-9/h6H,3-5H2,1-2H3
• InChI Key: SVKWJMCCDKMGIV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CC1=NC(=CS1)C

Description

1-(4-Methyl-1,3-thiazol-2-yl)pentan-2-one is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.00 g (26.5 mmol) of 2,4-dimethylthiazole are dissolved in 30 ml of abs. THF and, at −78° C., 11.7 ml (29.2 mmol) of n-butyllithium (2.5 M solution in hexane) are added dropwise. After stirring at −78° C. for 2 hours, 5.23 g (45.1 mmol) of ethyl butyrate are added as solution in 15 ml of abs. THF. The mixture is stirred at −78° C. for 1 h and then warmed to room temperature. It is then hydrolyzed with sodium bicarbonate solution, and the mixture is extracted three times with diethyl ether. The combined organic phases are dried with magnesium sulfate, and the solvent is removed in a rotary evaporator. The crude product is purified by column chromatography (silica gel, mobile phase: cyclohexane/ethyl acetate 5:1). 3.0 g (62% of theory) of the title compound are obtained.